![molecular formula C24H19ClN2O4 B2368486 2-[(4-chlorobenzyl)oxy]-4-[(4-methoxyanilino)methylene]-1,3(2H,4H)-isoquinolinedione CAS No. 320420-24-4](/img/structure/B2368486.png)
2-[(4-chlorobenzyl)oxy]-4-[(4-methoxyanilino)methylene]-1,3(2H,4H)-isoquinolinedione
Description
2-[(4-chlorobenzyl)oxy]-4-[(4-methoxyanilino)methylene]-1,3(2H,4H)-isoquinolinedione is a useful research compound. Its molecular formula is C24H19ClN2O4 and its molecular weight is 434.88. The purity is usually 95%.
BenchChem offers high-quality 2-[(4-chlorobenzyl)oxy]-4-[(4-methoxyanilino)methylene]-1,3(2H,4H)-isoquinolinedione suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-[(4-chlorobenzyl)oxy]-4-[(4-methoxyanilino)methylene]-1,3(2H,4H)-isoquinolinedione including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Photocatalytic and Photoinduced Electron Transfer Applications
The compound has been studied for its photocatalytic properties, particularly in dye-sensitized photooxygenations of related 1,3-isoquinolinediones. These studies highlight its potential in generating singlet oxygen reactions, an important aspect in various photocatalytic processes (Ling Ke-Qing et al., 1998). Additionally, photoinduced electron transfer oxygenations of similar compounds have been demonstrated, suggesting potential applications in photochemical synthesis and transformations (Xiao Long Wang et al., 2000).
Applications in Synthesis and Chemical Transformations
The compound is relevant in the synthesis and chemical transformation of various heterocyclic compounds. Studies show its role in catalytic hydrogenation and reduction reactions to produce different isoquinolinediones and related structures (I. W. Elliott & Y. Takekoshi, 1976). Additionally, it participates in Diels-Alder reactions, a key process in synthetic chemistry, to produce a variety of isoquinoline derivatives (R. Fujita et al., 2000).
Applications in Material Science
There's potential application in the field of material science, particularly in the synthesis of liquid crystals and related compounds. These liquid crystals have applications in displays and other electronic devices (K. Naikwadi et al., 1980).
Applications in Medicinal Chemistry
Research suggests the potential application in medicinal chemistry, particularly in synthesizing compounds with antimicrobial properties. This is evident from studies where related compounds have shown activity against various microorganisms (N. Desai et al., 2011).
properties
IUPAC Name |
2-[(4-chlorophenyl)methoxy]-3-hydroxy-4-[(4-methoxyphenyl)iminomethyl]isoquinolin-1-one |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H19ClN2O4/c1-30-19-12-10-18(11-13-19)26-14-22-20-4-2-3-5-21(20)23(28)27(24(22)29)31-15-16-6-8-17(25)9-7-16/h2-14,29H,15H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BLSAYRNKOWZDOB-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)N=CC2=C(N(C(=O)C3=CC=CC=C32)OCC4=CC=C(C=C4)Cl)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H19ClN2O4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
434.9 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-[(4-chlorobenzyl)oxy]-4-[(4-methoxyanilino)methylene]-1,3(2H,4H)-isoquinolinedione | |
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